Cas no 4192-28-3 (Pht-Ala-OH)

• Product Name: Pht-Ala-OH
• CAS No: 4192-28-3
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD00190990
• CID: 44828
• PubChem ID: 720644
• Update Time: 2025-08-05

Pht-Ala-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1,3-Dioxoisoindolin-2-yl)propanoic acid
• (S)-2-(1,3-Dioxo-1,3-dihydroisoindol-2-yl)propionylic acid
• Pht-Ala-OH
• Phthaloyl-L-alanine
• Phth-L-Ala-OH
• N-Phth-Ala-OH
• N-phthaloylalanine
• N-phthaloyl-L-alanine
• N-Pht-L-Ala
• OZWUITKBAWTEAQ-UHFFFAOYSA
• PhtN-L-Ala-OH
• CHEMBL2429921
• MFCD00190990
• AKOS015910116
• CS-0094070
• (s)-N-phthaloylalanine
• (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
• DTXSID80352170
• (2S)-2-(1,3-dioxoisoindol-2-yl)propanoic acid
• SCHEMBL125972
• EN300-235768
• (S)-2-(1,3-Dioxoisoindolin-2-yl)propanoicacid
• (S)-2-phthalimidopropionic acid
• AS-19227
• FD21024
• OZWUITKBAWTEAQ-LURJTMIESA-N
• AC-29809
• Pht-Ala-OH, AldrichCPR
• dl-2-(1,3-dioxoisoindolin-2-yl)propanoic acid
• AM20040442
• 4192-28-3

• MDL： MFCD00190990
• Inchi： 1S/C11H9NO4/c1-6(11(15)16)12-9(13)7-4-2-3-5-8(7)10(12)14/h2-6H,1H3,(H,15,16)/t6-/m0/s1
• InChI Key： OZWUITKBAWTEAQ-LURJTMIESA-N
• SMILES： O=C1C2C=CC=CC=2C(N1[C@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 139-141°C
• Boiling Point: 407.9±28.0 °C at 760 mmHg
• Flash Point: 200.5±24.0 °C
• PSA: 74.68000
• LogP: 0.69360
• Specific Rotation: -21.0° (2g/100mL in ethanol)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Pht-Ala-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives